
3-Methyloctane: A Comprehensive Technical
Guide to Safety, Hazards, and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyloctane

Cat. No.: B1293759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety, hazard, and handling information for 3-
Methyloctane (CAS No: 2216-33-3), a flammable liquid hydrocarbon. The following sections

detail its physical and chemical properties, associated hazards, and recommended procedures

for safe handling, storage, and emergency response.

Core Safety and Hazard Information
3-Methyloctane is classified as a flammable liquid and presents an aspiration hazard.[1][2][3]

[4] It is crucial for personnel handling this substance to be thoroughly familiar with its potential

risks and the necessary safety precautions to mitigate them.

Hazard Identification and Classification
GHS Classification: Flammable liquids, Category 2 or 3; Aspiration hazard, Category 1.[1][2]

[3]

Signal Word: Danger.[1][3]

Hazard Statements:

H225: Highly flammable liquid and vapour.[3]

H226: Flammable liquid and vapour.[1][4]
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H304: May be fatal if swallowed and enters airways.[1][2][4]

Potential Health Effects: May cause respiratory irritation, skin irritation, and serious eye

irritation.[2] Inhalation can lead to central nervous system effects such as dizziness,

drowsiness, and headache.[5]

Physical and Chemical Properties
A clear understanding of 3-Methyloctane's physical and chemical properties is essential for

safe handling and storage.

Property Value Source(s)

Molecular Formula C9H20 [1][2][6][7]

Molecular Weight 128.26 g/mol [1][2][6][7]

Appearance Clear, colorless liquid [2][8]

Boiling Point 144 °C (at 760 mmHg) [7][9][10]

Flash Point 25.3 °C to 32 °C [4][6][7][9][10]

Density 0.7 g/cm³ (approx.) [6][7]

Vapor Pressure 6.25 - 6.7 mmHg (at 25 °C) [2][6][8][9]

Solubility
Insoluble in water; soluble in

ether, benzene, acetone
[7][10]

Refractive Index 1.407 (at 20 °C) [6][7]

Experimental Protocols
Detailed experimental methodologies for determining the physicochemical and toxicological

properties of 3-Methyloctane are not extensively available in the provided search results,

which primarily consist of safety data sheets and chemical property summaries. Standard

OECD and ASTM test guidelines are typically employed for such characterizations. For

instance, flash point is commonly determined using methods like ASTM D93 (Pensky-Martens

Closed Cup Tester), and boiling point is determined according to OECD Guideline 103.

Toxicological data, where available, would be derived from studies following specific OECD
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guidelines for acute toxicity (e.g., OECD 401, 402, 403), irritation (e.g., OECD 404, 405), and

other endpoints.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with 3-Methyloctane to

prevent exposure and fire hazards.

Personal Protective Equipment (PPE)
PPE Category Specification Rationale

Eye and Face

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH). A face

shield may be necessary

where splashing is a risk.

Protects against splashes that

can cause serious eye

damage.[1][11][12]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).

Gloves must be inspected prior

to use.

Provides protection against

skin irritation and absorption.

[1][11][13]

Skin and Body

Fire/flame resistant and

impervious clothing, such as a

laboratory coat. For larger

quantities or significant spill

risk, a chemical-resistant suit is

recommended.

Protects against accidental

skin contact and potential fire

hazards.[1][11][13]

Respiratory

Not typically required in a well-

ventilated area or fume hood.

If vapors or mists are

generated, use a suitable

respirator.

Protects against inhalation of

harmful vapors.[1][11]

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[1][11]
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Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[1][3][14]

Use non-sparking tools and explosion-proof equipment.[1][3][11]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3][14]

Avoid contact with skin and eyes.[1]

Avoid breathing vapors or mists.[1][14]

Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][11]

Keep cool.[1][3][14]

Store away from incompatible materials and foodstuff containers.[1]

Store locked up.[1][14]

Emergency Procedures
Prompt and appropriate action is critical in the event of an emergency involving 3-
Methyloctane.

First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1] Do not use mouth-to-mouth

resuscitation if the chemical

was ingested or inhaled.[1]

[1][14][15]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of water or

shower.[1][14] Wash off with

soap and plenty of water.

Consult a doctor if irritation

persists.[1]

[1][14][15]

Eye Contact

Rinse cautiously with water for

at least 15 minutes.[1][11]

Remove contact lenses, if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[1][11]

[1][11][14]

Ingestion

Do NOT induce vomiting.[1]

[14] Rinse mouth with water.

Never give anything by mouth

to an unconscious person. Call

a poison control center or

doctor immediately.[1][14]

[1][14]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
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Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[14]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) for firefighting if

necessary.[1]

Accidental Release Measures
Ensure adequate ventilation and remove all sources of ignition.[1][11]

Evacuate personnel to a safe area.[1]

Wear appropriate personal protective equipment.[1][11]

Prevent further leakage or spillage if it is safe to do so.[1]

Contain the spill with inert absorbent material and dispose of it in accordance with local

regulations.[11]

Toxicological and Ecological Information
Acute Toxicity: No specific data is available for oral, dermal, or inhalation routes.[1]

Aspiration Hazard: May be fatal if swallowed and enters airways.[1][2][4]

Skin and Eye Irritation: May cause skin and serious eye irritation.[2]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data available.[1]

Ecotoxicity: No data is available on the toxicity to fish, daphnia, algae, or microorganisms.[1]

[3] It should not be released into the environment.[11]

Visualized Workflows and Relationships
To further clarify the safety and handling procedures, the following diagrams illustrate key

logical relationships and workflows.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

http://cdn.chemservice.com/product/msdsnew/External/English/N-10839%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2152003&productDescription=3+3-DIMETHYLOCTANE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2152003&productDescription=3+3-DIMETHYLOCTANE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2152003&productDescription=3+3-DIMETHYLOCTANE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctane
https://www.tcichemicals.com/OP/en/p/M0309
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctane
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://wap.guidechem.com/msds/2216-33-3.html
https://www.fishersci.com/store/msds?partNumber=AAB2152003&productDescription=3+3-DIMETHYLOCTANE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: 3-Methyloctane Handling Workflow
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Figure 1: General workflow for handling 3-Methyloctane.
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Figure 2: Exposure Routes and Health Effects
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Figure 2: Relationship between exposure routes and health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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